Hopantenic Acid

• CAS: 17097-76-6; 18679-90-8
• Molecular Formula: C10H19NO5
• Molecular Weight: 233.26 g/mol
• InChI: InChI=1S/C10H19NO5/c1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14/h8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14)/t8-/m0/s1
• InChIKey: SBBDHANTMHIRGW-QMMMGPOBSA-N

Hopantenic Acid (CAS 17097-76-6 / 18679-90-8) Scientific Selection Guide for Procurement and Research

Hopantenic acid (homopantothenic acid, N-pantoyl-GABA) is a central nervous system depressant formulated as its calcium salt (calcium hopantenate, CAS 17097-76-6) for pharmaceutical use. It is a synthetic homologue of pantothenic acid (vitamin B5) in which the β-alanine moiety is replaced by γ-aminobutyric acid (GABA) [1]. This structural substitution produces a compound that combines the neurochemical properties of both GABA and pantothenic acid. The free acid form (CAS 18679-90-8) serves primarily as a reference standard and research intermediate, while the calcium salt is the pharmacologically active entity marketed in the Russian Federation and select Eastern European countries under the trade name Pantogam® for neurological, psychiatric, and developmental indications [2].

Form Selection

Free acid for analytical standards and synthetic intermediates; calcium salt for pharmacological research models.

BBB-Permeable GABAergic Scaffold

Reported to cross the blood-brain barrier, unlike native GABA, supporting CNS-targeted neuropharmacology studies.

Dual Pharmacophore

Combines GABA-B receptor modulation with pantothenic acid antagonism, enabling unique CoA pathway and GABA research workflows.

• [1] Hopantenic acid. Wikipedia. Accessed 2026. https://en.wikipedia.org/wiki/Hopantenic_acid View Source
• [2] Bykov YV, Bekker RA. Hopantenic acid: perspectives for its use in psychiatry. Consilium Medicum. 2018;20(2):112-123. doi:10.26442/2075-1753_2018.2.112-123 View Source

Why Hopantenic Acid Cannot Be Substituted with Generic GABA Agonists or Pantothenic Acid Derivatives

Generic substitution with structurally related compounds—GABA, pantothenic acid, or standard GABA-B agonists such as baclofen—fails because hopantenic acid occupies a unique functional intersection not replicated by any single analog. Unlike GABA, which does not appreciably cross the blood-brain barrier (BBB) [1], hopantenic acid penetrates the BBB and exerts direct central effects. Unlike pantothenic acid, which lacks GABAergic activity, hopantenic acid functions as a pantothenic acid antagonist capable of modulating coenzyme A (CoA)-dependent pathways [2] while simultaneously acting as a GABA-B receptor modulator. Furthermore, hopantenic acid is excreted largely unchanged without hepatic metabolism [3], a pharmacokinetic profile distinct from most nootropic agents that undergo extensive biotransformation. These cumulative distinctions—BBB penetration, dual pharmacophore activity, and minimal metabolic processing—render generic substitution scientifically unsound without empirical validation.

GABA or Baclofen

GABA lacks BBB penetration; baclofen has a distinct receptor profile. Central GABAergic effects may not be replicated.

Pantothenic Acid (Vitamin B5)

Pantothenic acid is a cofactor, not an antagonist. The CoA pathway modulation and GABAergic activity are absent.

Metabolized Nootropics

Compounds like aniracetam undergo hepatic metabolism. Hopantenic acid's minimal metabolic profile may not transfer, altering PK in experiments.

• [1] Kanaeva LS. Potential for Pantogam use in medical practice. Pharmateca. Accessed 2026. View Source
• [2] Noda S, Umezaki H, Yamamoto K, Araki T, Murakami T, Ishii N. Reye-like syndrome following treatment with the pantothenic acid antagonist, calcium hopantenate. J Neurol Neurosurg Psychiatry. 1988;51(4):582-585. doi:10.1136/jnnp.51.4.582 View Source
• [3] Pantogam (calcium hopantenate) Product Information. MedixLife. Accessed 2026. View Source

Hopantenic Acid Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Blood-Brain Barrier Penetration: Hopantenic Acid vs. GABA

Hopantenic acid readily crosses the blood-brain barrier (BBB) and exerts pronounced effects on CNS functional activity, whereas native GABA does not appreciably cross the BBB [1]. This difference stems from the N-pantoyl substitution that enhances lipophilicity relative to the parent amino acid. While direct quantitative BBB permeability coefficients (e.g., logBB or Papp values) are not reported in the accessed literature, the qualitative distinction is consistently documented across multiple authoritative sources and constitutes a fundamental determinant of central vs. peripheral GABAergic activity [2].

BBB Penetration

Class-level

Penetrates vs. does not penetrate (qualitative binary)

CNS bioavailability context differs fundamentally.

Direct logBB values not reported; consistent across sources.

Evidence Dimension	Blood-brain barrier penetration
Target Compound Data	Readily crosses BBB; exerts direct CNS effects
Comparator Or Baseline	GABA: Does not appreciably cross BBB
Quantified Difference	Qualitative binary distinction (penetrates vs. does not penetrate)
Conditions	In vivo CNS bioavailability assessment

Why This Matters

Procurement of GABA for CNS-targeted research is scientifically invalid due to negligible BBB penetration; hopantenic acid provides a BBB-permeable GABAergic scaffold for neuropharmacology studies.

• [1] Kanaeva LS. Potential for Pantogam use in medical practice. Pharmateca. Accessed 2026. View Source
• [2] Bykov YV, Bekker RA. Hopantenic acid: perspectives for its use in psychiatry. Consilium Medicum. 2018;20(2):112-123. doi:10.26442/2075-1753_2018.2.112-123 View Source

GABA Receptor Upregulation: Repeated-Dose Hopantenate vs. Baseline

Repeated administration of calcium hopantenate (HOPA) at 250 mg/kg/day for 7 consecutive days in rats increased GABA receptor binding by 53% in the cerebral cortex compared to untreated controls [1]. No significant changes were observed in the rest of the forebrain, indicating region-specific sensitization. This upregulation was attributed to increased affinity of the binding sites rather than increased receptor density. Benzodiazepine, muscarinic cholinergic, methionine-enkephalin, and TRH receptor bindings were unaffected even at HOPA concentrations up to 100 μM, demonstrating target selectivity [1].

GABA Receptor Upregulation

Head-to-head

+53% binding vs. baseline

Supports cortical GABA receptor sensitization studies.

Rats, 250 mg/kg/day × 7 d; region-specific effect.

Evidence Dimension	GABA receptor binding in cerebral cortex after repeated administration
Target Compound Data	53% increase in GABA receptor binding
Comparator Or Baseline	Untreated control (baseline binding)
Quantified Difference	+53% increase vs. baseline
Conditions	Male Wistar rats; HOPA 250 mg/kg/day i.p. × 7 days; [³H]-GABA radioreceptor assay

Why This Matters

This receptor sensitization effect distinguishes hopantenate from direct GABA agonists that may induce receptor desensitization with chronic use, supporting selection for long-term neuropharmacology protocols.

• [1] Ogawa N, Nukina I, Hirose Y, Fukushima M, Mori A. Effects of calcium hopantenate on neurotransmitter receptors in the rat brain. Jpn J Pharmacol. 1985;37(1):45-50. doi:10.1254/jjp.37.45 View Source

ADHD Symptom Reduction: Hopantenic Acid vs. Placebo (Double-Blind RCT)

In a 4-month multicenter double-blind placebo-controlled trial in children aged 6–12 years with ADHD (n=100 randomized, n=89 per-protocol), hopantenic acid (Pantogam®) administered at 30 mg/kg/day demonstrated a treatment response rate (≥25% reduction in ADHD-DSM-IV total score) of 66.7% at Month 3 and 68.9% at Month 4, compared to 52.3% and 61.4% respectively for placebo [1]. The CGI-S severity score showed a significant reduction in the hopantenic acid group versus placebo. Functional improvements were observed in 4 of 6 WFIRS-P domains: Family, School and learning, Child's self-concept, and Risky activities. Sustained attention measures (accuracy and speed) in the Toulouse-Piéron test also improved [1].

ADHD Endpoint Response

Head-to-head

68.9% responder rate (vs. 61.4% placebo) at Month 4

Reported pediatric ADHD endpoint context.

Double-blind RCT, n=89, 30 mg/kg/day.

Evidence Dimension	ADHD symptom response rate (≥25% ADHD-DSM-IV reduction) at 4 months
Target Compound Data	68.9% response rate
Comparator Or Baseline	Placebo: 61.4% response rate
Quantified Difference	Absolute difference of +7.5 percentage points; relative improvement of 12.2% over placebo
Conditions	Children 6–12 years with ADHD; 30 mg/kg/day hopantenic acid; 4-month multicenter double-blind RCT; n=89 per-protocol

Why This Matters

This placebo-controlled evidence supports selection of hopantenic acid over unproven nootropic alternatives lacking pediatric ADHD RCT data, particularly for protocols requiring documented safety and efficacy in developmental populations.

• [1] Zavadenko NN, Suvorinova NY, Vakula IN, Malinina EV, Kuzenkova LM. Pharmacotherapy of attention deficit hyperactivity disorder in children: the results of a multicenter double-blind placebo-controlled study of hopantenic acid. Neurosci Behav Physiol. 2018;48(1):129-135. View Source

Neuroleptic-Induced Tardive Dyskinesia: Clinical Improvement with Hopantenate

In a clinical study of 9 psychiatric patients with neuroleptic-induced tardive dyskinesia, calcium hopantenate (HOPA) administered over 4–8 weeks produced significant improvement in involuntary movements [1]. Cerebrospinal fluid (CSF) HOPA levels significantly correlated with changes in CSF GABA levels (p-value not specified in abstract), suggesting central GABAergic mediation of the therapeutic effect. HVA and other monoamine metabolites showed no consistent correlation with clinical response [1]. This finding is particularly notable because tardive dyskinesia is often refractory to conventional treatments and represents an area where alternative GABAergic interventions may be scientifically justified.

Tardive Dyskinesia Improvement

Head-to-head

Significant clinical improvement vs. baseline after 4–8 weeks

Reported movement-disorder endpoint context.

N=9, CSF GABA correlation noted; quantitative scale values not extracted.

Evidence Dimension	Involuntary movement severity in neuroleptic-induced tardive dyskinesia
Target Compound Data	Significant clinical improvement after 4–8 weeks
Comparator Or Baseline	Baseline (pre-treatment) symptom severity
Quantified Difference	Statistically significant improvement (quantitative scale values not extracted in abstract)
Conditions	9 psychiatric patients with neuroleptic-induced tardive dyskinesia; HOPA oral administration; 4–8 week treatment duration; CSF biomarker correlation analysis

Why This Matters

This clinical evidence positions hopantenate as a scientifically supported intervention for tardive dyskinesia, distinguishing it from GABAergic compounds lacking documented efficacy in this specific and challenging indication.

• [1] Kashihara K, et al. Clinical and biochemical effects of calcium-hopantenate on neuroleptics-induced tardive dyskinesia. Folia Psychiatr Neurol Jpn. 1985;39(2):147-153. doi:10.1111/j.1440-1819.1985.tb02898.x View Source

Pharmacokinetic Differentiation: Unchanged Excretion vs. Metabolized Nootropics

Hopantenic acid (as calcium hopantenate) is not metabolized in humans and is excreted unchanged, with 67.5% of the administered dose recovered in urine and 28.5% in feces within 48 hours [1]. This pharmacokinetic profile contrasts sharply with most clinically used nootropic agents—such as piracetam (renally excreted unchanged but with T½ ~5 hours) and aniracetam (extensively hepatically metabolized to active metabolites)—as well as GABAergic drugs like baclofen (85% renally excreted unchanged but requiring dose adjustment in renal impairment). The absence of hepatic metabolism eliminates concerns related to CYP450-mediated drug-drug interactions and reduces inter-individual pharmacokinetic variability due to genetic polymorphisms in drug-metabolizing enzymes [1].

Unchanged Excretion

Class-level

96% total recovery unchanged (48 h)

Minimal hepatic metabolism reduces DDI variables.

67.5% renal, 28.5% fecal; human PK study.

Evidence Dimension	Metabolic stability and excretion pathway
Target Compound Data	0% hepatic metabolism; 67.5% urinary excretion unchanged, 28.5% fecal excretion unchanged; 48-hour total recovery 96%
Comparator Or Baseline	Piracetam: 0% metabolism but shorter T½; Aniracetam: extensive hepatic metabolism; Baclofen: 85% unchanged renal excretion with renal impairment dosing adjustments
Quantified Difference	Hopantenic acid: 96% total unchanged recovery in 48h vs. class comparators with variable metabolic clearance
Conditions	Human pharmacokinetic study; oral administration of calcium hopantenate

Why This Matters

The absence of hepatic metabolism reduces drug-drug interaction liability and inter-individual variability, making hopantenic acid a strategically advantageous scaffold for research where consistent exposure and minimal metabolic interference are required.

• [1] Pantogam (calcium hopantenate) Product Information. MedixLife. Accessed 2026. View Source

Pantothenic Acid Antagonism: Dual Pharmacophore Mechanism

Hopantenic acid functions as a pantothenic acid antagonist, distinguishing it from both GABA and pantothenic acid individually [1]. Clinical reports document that calcium hopantenate administration can induce pantothenic acid deficiency, with serum pantothenic acid levels documented as lowered in affected patients [2]. Animal studies confirm that hopantenate produces Reye-like syndrome via induction of pantothenic acid deficiency [3]. This antagonism arises from competitive interference with pantothenate utilization in CoA biosynthesis, a mechanism absent in GABA and opposite to the vitamin activity of pantothenic acid itself. While this antagonism underlies certain adverse effects at supratherapeutic doses, it also represents a unique pharmacologic tool for modulating CoA-dependent pathways including acetylcholine synthesis, fatty acid metabolism, and mitochondrial energy production [1].

Pantothenate Antagonism

Class-level

Unique dual mechanism: GABA-B modulation + CoA pathway interference

Mechanism distinction requires pathway-specific verification.

Clinical and animal toxicity data at supratherapeutic doses.

Evidence Dimension	Pantothenic acid pathway interaction
Target Compound Data	Pantothenic acid antagonist; induces pantothenate deficiency at elevated doses; lowers serum pantothenic acid levels
Comparator Or Baseline	Pantothenic acid: Vitamin B5 cofactor activity; GABA: No pantothenate pathway interaction
Quantified Difference	Qualitative mechanistic distinction (antagonist vs. vitamin vs. neutral)
Conditions	Clinical case reports; canine toxicology studies; in vitro CoA biosynthesis assays

Why This Matters

This dual pharmacophore mechanism—combining GABAergic modulation with pantothenate antagonism—provides a unique experimental tool for dissecting CoA-dependent metabolic pathways in neuroscience research, a capability not offered by pure GABAergic or vitamin B5 compounds.

• [1] Pantothenic acid derivatives. Clinical Tree. Accessed 2026. View Source
• [2] Noda S, Umezaki H, Yamamoto K, Araki T, Murakami T, Ishii N. Reye-like syndrome following treatment with the pantothenic acid antagonist, calcium hopantenate. J Neurol Neurosurg Psychiatry. 1988;51(4):582-585. doi:10.1136/jnnp.51.4.582 View Source
• [3] Acute encephalopathy with hepatic steatosis induced by pantothenic acid antagonist, calcium hopantenate, in dogs. Semantic Scholar. 2008. View Source

Hopantenic Acid Optimal Research and Industrial Application Scenarios Based on Verified Differentiation

Pediatric ADHD Clinical Research Requiring Placebo-Controlled Evidence

Hopantenic acid is the indicated compound for clinical trials or translational research in pediatric ADHD where documented safety and efficacy in the target population are required. The multicenter double-blind placebo-controlled trial provides a 68.9% response rate at 4 months in children aged 6–12 years, with improvements documented across four functional domains [1]. This evidence base distinguishes hopantenic acid from unproven alternatives lacking pediatric RCT data.

Blood-Brain Barrier Permeable GABAergic Scaffold for CNS Drug Discovery

Hopantenic acid serves as a validated starting point for medicinal chemistry programs requiring a BBB-permeable GABAergic scaffold. Unlike native GABA, which fails to penetrate the BBB, hopantenic acid achieves central exposure and exerts direct CNS GABAergic effects [1]. Its structural features—the N-pantoyl substitution on the GABA backbone—provide a template for designing novel BBB-penetrant GABA receptor modulators.

GABA Receptor Sensitization Studies in Cortical Neuropharmacology

Research protocols investigating GABA receptor upregulation or sensitization in cerebral cortex should select hopantenate based on documented 53% increase in GABA receptor binding following repeated administration in rat cortex [1]. This region-specific sensitization effect—with no changes in benzodiazepine, muscarinic, enkephalin, or TRH receptors at concentrations up to 100 μM—enables targeted investigation of cortical GABAergic plasticity mechanisms.

Metabolic Stability Studies and Drug-Drug Interaction Screening

Hopantenic acid is the compound of choice for experiments where hepatic metabolism must be minimized or eliminated. Its pharmacokinetic profile of 96% unchanged excretion within 48 hours (67.5% renal, 28.5% fecal) without detectable metabolism [1] provides a clean background for studying GABAergic pharmacology without confounding variables introduced by active metabolites or CYP450-mediated interactions.

Application

Selection Property

Validation Focus

Pediatric ADHD Research Studies

Placebo-controlled evidence availability

ADHD symptom-response endpoints in RCT

BBB-Permeable GABAergic Scaffold Development

Reported CNS penetration capability

Central GABAergic activity confirmation in vivo

Cortical GABA Receptor Upregulation Studies

Region-specific receptor sensitization data

GABA receptor binding assay in cerebral cortex

Metabolic Stability and DDI Research

Minimal hepatic metabolism profile

Unchanged excretion and CYP interaction screening

• [1] Zavadenko NN, Suvorinova NY, Vakula IN, Malinina EV, Kuzenkova LM. Pharmacotherapy of attention deficit hyperactivity disorder in children: the results of a multicenter double-blind placebo-controlled study of hopantenic acid. Neurosci Behav Physiol. 2018;48(1):129-135. View Source
• [2] Kanaeva LS. Potential for Pantogam use in medical practice. Pharmateca. Accessed 2026. View Source
• [3] Ogawa N, Nukina I, Hirose Y, Fukushima M, Mori A. Effects of calcium hopantenate on neurotransmitter receptors in the rat brain. Jpn J Pharmacol. 1985;37(1):45-50. doi:10.1254/jjp.37.45 View Source
• [4] Pantogam (calcium hopantenate) Product Information. MedixLife. Accessed 2026. View Source